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Compound of Interest

Compound Name: 1,4-Divinylbenzene

Cat. No.: B089562

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 105-06-6[1][2][3]

This technical guide provides an in-depth overview of 1,4-Divinylbenzene (DVB), a crucial
crosslinking agent in polymer chemistry. This document outlines its chemical and physical
properties, safety and handling protocols, and detailed experimental procedures for its
synthesis and polymerization.

Physicochemical Properties

1,4-Divinylbenzene is a key organic compound utilized extensively in the synthesis of
polymers and resins.[4] Its bifunctional nature, owing to the two vinyl groups, allows it to act as
a potent crosslinking agent, enhancing the thermal and mechanical properties of polymeric
materials.[1]
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Property Value Reference
Molecular Formula CioH1o0 [3]
Molecular Weight 130.19 g/mol [11[2][41[5]
Appearance \.Nhi.te to light yellow powder or (I617]
liquid
Boiling Point 195 °C [31[6]
Density 0.912 g/mL [3]
Refractive Index 1.561 [3]

Solubility

Insoluble in water; Soluble in
organic solvents like benzene
and toluene. Miscible with

ethanol and ether.

[5]16]

Safety Data Sheet Summary

A thorough understanding of the safety profile of 1,4-Divinylbenzene is critical for its handling

in a research and development setting.

Hazard Identification
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Hazard Statement

Classification

H227 Combustible liquid[8]

H315 Causes skin irritation[8][9][10]

H317 May cause an allergic skin reaction[8][9][11]

H319 Causes serious eye irritation[8][9][10]

H335 May cause respiratory irritation[8][9][11]

H341 Suspected of causing genetic defects[11]

H351 Suspected of causing cancer[11]

H361 Suspected of damaging fertility or the unborn
child[8][9][11]

H372 Causes damage to organs through prolonged or
repeated exposure[11]

HALL Toxic to aquatic life with long lasting effects[9]

[10][11]

Handling and Storage
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Precautionary Statement Description

Keep away from heat, hot surfaces, sparks,

P210 open flames and other ignition sources. No
smoking.[8]
Avoid breathing
P261 _
dust/fumes/gas/mist/vapors/spray.[3]
pP273 Avoid release to the environment.[9][10][11]
P280 Wear protective gloves/ protective clothing/ eye
protection/ face protection.[8][9][10][11]
IF ON SKIN: Wash with plenty of soap and
P302 + P352

water.[8][9][10][11]

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if
P305 + P351 + P338 ] o
present and easy to do. Continue rinsing.[8][9]

[10]

Store in a well-ventilated place. Keep container
P403 + P233 ,

tightly closed.[8][11]
P405 Store locked up.[8][11]

Storage Conditions: Store in a cool, dry, well-ventilated place away from direct sunlight and
heat.[5][9] The presence of an inhibitor is necessary to prevent polymerization.[6] Commercial
products are often stabilized with 4-tert-butylcatechol (TBC).[10] The shelf life can be extended
by periodic aeration to maintain dissolved oxygen levels.[9]

Experimental Protocols
Synthesis of 1,4-Divinylbenzene

The synthesis of 1,4-Divinylbenzene can be achieved through various chemical routes, with
metal-catalyzed cross-coupling reactions being a prominent modern method.[5]

Methodology: Palladium-Catalyzed Cross-Coupling Reaction
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» Reaction Setup: A dried flask is charged with 1,4-diiodobenzene, a palladium catalyst (e.qg.,
Pd(PPhs)a4), a copper(l) co-catalyst (e.g., Cul), and a suitable solvent such as triethylamine.

o Reagent Addition: Vinyltributyltin is added dropwise to the reaction mixture under an inert
atmosphere (e.g., argon or nitrogen).

e Reaction Conditions: The mixture is heated to a specific temperature (e.g., 80°C) and stirred
for a defined period (e.g., 24 hours) until the reaction is complete, as monitored by
techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

o Work-up: Upon completion, the reaction mixture is cooled to room temperature and filtered to
remove the catalyst. The filtrate is then washed with an aqueous solution of potassium
fluoride to remove tin byproducts, followed by extraction with an organic solvent (e.g., diethyl
ether).

 Purification: The combined organic layers are dried over an anhydrous salt (e.g., MgSOQOa),
filtered, and the solvent is removed under reduced pressure. The crude product is then
purified by column chromatography or distillation to yield pure 1,4-Divinylbenzene.[5]

Reaction Work-up Purification

A
Heat to 80°C and stir Cool to room temperature Wash with KF solution
wise under inert [~ ’ for 24 hours. ‘ " ’ and fiter P and extract with ether. "

Dry organic layers and
remove solvent.

Pure 1,4-Divinylbenzene

Click to download full resolution via product page

Caption: Palladium-Catalyzed Synthesis of 1,4-Divinylbenzene.

Anionic Dispersion Polymerization of 1,4-
Divinylbenzene

This protocol describes the synthesis of crosslinked polymer microgels using 1,4-DVB.

Methodology:
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Initiator Preparation: Living poly(tert-butylstyrene) (PtBS) chains are prepared by the anionic
polymerization of tert-butylstyrene using n-butyllithium (n-BuLi) as the initiator in a non-polar
solvent like n-heptane.

Polymerization of DVB: A solution of 1,4-Divinylbenzene in n-heptane is added to the living
PtBS solution. The polymerization is typically carried out at a controlled temperature, for
instance, 50°C.

Microgel Formation: The living PtBS chains initiate the polymerization of DVB. As the
poly(DVB) chains grow, they become insoluble in the n-heptane, leading to the formation of
microgel particles. The PtBS chains act as steric stabilizers, preventing macroscopic
precipitation.

Termination: The polymerization is terminated by the addition of a protic solvent, such as
methanol.

Isolation: The resulting polymer microgels are isolated by precipitation in a non-solvent like
methanol and then collected by filtration or centrifugation. The isolated product is then dried,
for example, by freeze-drying from benzene.[12]
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Caption: Anionic Dispersion Polymerization of 1,4-Divinylbenzene.

Reactivity and Applications

1,4-Divinylbenzene is a highly reactive monomer due to its two vinyl groups, which readily
participate in polymerization reactions.[5] It is a versatile crosslinking agent used to improve the

properties of polymers.[1]

Key Applications:
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e lon Exchange Resins: DVB is a critical component in the manufacture of ion exchange
resins, providing the necessary crosslinked structure and stability.[5]

e Polymer Synthesis: It is used as a comonomer with styrene to enhance the thermal and
mechanical properties of the resulting composites.[1]

e Adhesives and Coatings: The crosslinking ability of DVB imparts strength and durability to
adhesives and coatings.

» Biomedical Applications: Porous polymer microspheres synthesized from DVB have
applications in drug delivery and as stationary phases in chromatography.

Key Applications

Biomedical Applications

Adhesives and Coatings

1,4-Divinylbenzene

Polymer Synthesis
(e.g., with Styrene)

lon Exchange Resins

Click to download full resolution via product page

Caption: Applications of 1,4-Divinylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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